Phenyl 2-hydroxy-4,5-dimethoxybenzoate
Overview
Description
Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a chemical compound with the molecular formula C15H14O5 . It has an average mass of 274.269 Da and a monoisotopic mass of 274.084137 Da . This compound is an impurity of Acotiamide, a drug used for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia .
Molecular Structure Analysis
The molecular structure of Phenyl 2-hydroxy-4,5-dimethoxybenzoate consists of a phenyl group attached to a benzoate group that has two methoxy groups and one hydroxy group . The exact structure can be represented by the InChI string:InChI=1S/C15H14O5/c1-18-13-8-11 (12 (16)9-14 (13)19-2)15 (17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3 . Physical And Chemical Properties Analysis
Phenyl 2-hydroxy-4,5-dimethoxybenzoate has a molecular weight of 274.27 g/mol . It has a XLogP3 value of 3.5, indicating its lipophilicity . It has one hydrogen bond donor and five hydrogen bond acceptors . The topological polar surface area is 65 Ų . The compound has a complexity of 313 .Scientific Research Applications
Organic Building Blocks
Phenyl 2-hydroxy-4,5-dimethoxybenzoate can be used as an organic building block in the synthesis of various organic compounds . It can be used in the creation of complex molecules for research in fields such as medicinal chemistry, materials science, and biochemistry.
Impurity in Drug Synthesis
This compound is known to be an impurity in the synthesis of Acotiamide , a drug used for the treatment of postprandial fullness, upper abdominal bloating, and early satiation due to functional dyspepsia . Understanding the properties of this impurity can help improve the purity and efficacy of the final drug product.
Pharmacokinetics Research
Phenyl 2-hydroxy-4,5-dimethoxybenzoate has several properties that make it interesting for pharmacokinetics research . For example, it is BBB permeant, meaning it can cross the blood-brain barrier, and it is an inhibitor of several cytochrome P450 enzymes . These properties could make it useful in the study of drug metabolism and distribution.
Solubility Studies
The compound has moderate water solubility , which can be useful in studies related to drug delivery and formulation. Understanding the solubility of compounds like this can help in the design of dosage forms and drug delivery systems.
Safety and Toxicity Studies
Phenyl 2-hydroxy-4,5-dimethoxybenzoate has certain safety and hazard statements associated with it . Studying these can provide valuable information for handling and storage guidelines, as well as understanding potential risks associated with its use.
Synthetic Accessibility Studies
The synthetic accessibility score of Phenyl 2-hydroxy-4,5-dimethoxybenzoate is 2.51 . This score can provide insights into the ease or difficulty of synthesizing the compound, which can be useful in process optimization and cost reduction studies.
Mechanism of Action
Target of Action
Phenyl 2-hydroxy-4,5-dimethoxybenzoate is a complex organic compound with the molecular formula C15H14O5 The primary targets of this compound are currently unknown due to limited research
Pharmacokinetics
It is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . It is also predicted to be a CYP1A2, CYP2C19, and CYP2C9 inhibitor . These properties could impact the compound’s bioavailability and its distribution within the body.
Result of Action
The molecular and cellular effects of Phenyl 2-hydroxy-4,5-dimethoxybenzoate’s action are currently unknown. Given its potential as a CYP inhibitor , it may influence drug metabolism and potentially lead to drug-drug interactions
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Phenyl 2-hydroxy-4,5-dimethoxybenzoate. Factors such as pH, temperature, and the presence of other compounds could affect its stability and activity. For instance, its storage temperature is recommended to be at room temperature in a dry, sealed environment .
properties
IUPAC Name |
phenyl 2-hydroxy-4,5-dimethoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O5/c1-18-13-8-11(12(16)9-14(13)19-2)15(17)20-10-6-4-3-5-7-10/h3-9,16H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXURAFZSOJQXKD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C(=O)OC2=CC=CC=C2)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80698444 |
Source
|
| Record name | Phenyl 2-hydroxy-4,5-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80698444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
877997-98-3 |
Source
|
| Record name | Phenyl 2-hydroxy-4,5-dimethoxybenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80698444 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![trans-4-[[(2-Amino-5-bromophenyl)methyl]amino]-cyclohexanol](/img/structure/B602081.png)
